Cas no 6763-34-4 (α-D-Xylopyranose)

α-D-Xylopyranose Properties

Names and Identifiers

• D-Xylose
• a-D-Xylopyranose
• D-XYLOSE JP6
• D-Xylopyranose
• xylopyranose, α-D-
• α-D-Xylopyranose
• Xylopyranose,a-D- (8CI)
• Holzzucker
• Losan
• a-D-Xylose
• a-Xylose
• AKOS024462556
• C01394
• alpha-D-Xylose
• 6763-34-4
• (2S,3R,4S,5R)-oxane-2,3,4,5-tetrol
• AI3-19010
• alpha-xylopyranose
• (2S,3R,4S,5R)-tetrahydropyran-2,3,4,5-tetrol
• alpha-D-xylose; D-xylose; xylose; XYLOPYRANOSE
• Alpha-d-xylopyranose
• CHEBI:28518
• rel-(2S,3R,4S,5R)-Tetrahydro-2H-pyran-2,3,4,5-tetraol
• BRN 1562108
• .ALPHA.-XYLOSE
• Z1270381574
• DTXSID301316752
• tetrahydropyran-2,3,4,5-tetraol
• UNII-C791ZE5K1W
• CS-0018338
• XYLOPYRANOSE, .ALPHA.-D-
• XYS
• MFCD20731172
• Q212774
• 53A5B1A2-9576-4133-B5C5-F31D97E015B3
• DB03389
• 130550-15-1
• EN300-95483
• D70642
• Pentopyranose #
• NS00068512
• Xylose, pure
• bmse000026
• bmse000898
• C02205
• alpha-D-xylopyranose (closed ring structure, complete stereochemistry)
• alpha-xylose
• CCRIS 9027
• Xylo-Pfan
• .alpha.-d-Xylose
• (2S,3R,4S,5R)-tetrahydro-2H-pyran-2,3,4,5-tetraol
• Holzzucker; Losan;-Xylose
• Wood sugar
• .ALPHA.-D-XYLOPYRANOSE
• C791ZE5K1W
• alpha-Xylopyranose (9CI)
• D85124
• SCHEMBL345574
• DS-17846
• ?-D-XYLOPYRANOSE
• I+/-lpha-D-Xylopyranose
• +Expand

• MDL： MFCD00151475
• InChIKey： SRBFZHDQGSBBOR-LECHCGJUSA-N
• Inchi： 1S/C5H10O5/c6-1-3(8)5(10)4(9)2-7/h1,3-5,7-10H,2H2/t3-,4+,5+/m0/s1
• SMILES： O[C@@H]1[C@H](O)[C@@H](O)[C@H](O)CO1

Computed Properties

• Exact Mass: 150.05300
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 150.053
• Heavy Atom Count: 10
• Complexity: 117
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.5
• Topological Polar Surface Area: 90.2A^2

Experimental Properties

• LogP: -2.73970
• PSA: 97.99000
• Boiling Point: 415.5°C at 760 mmHg
• Melting Point: 148-153 ºC
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 155.3±27.9 °C
• Color/Form: No data avaiable
• pka: 12.14(at 18℃)
• Density: 1.8±0.1 g/cm3

α-D-Xylopyranose Security Information

• Safety Term：R22;R24/25
• Safety Instruction： S22-S24/25
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

α-D-Xylopyranose Customs Data

• HS CODE：2940000000
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%